Cas no 58920-75-5 (2,2-diacetyl-indane)
2,2-diacetyl-indane structure
Product Name:2,2-diacetyl-indane
CAS No:58920-75-5
MF:C13H14O2
MW:202.249063968658
CID:1079923
PubChem ID:11030882
Update Time:2025-04-20
2,2-diacetyl-indane Chemical and Physical Properties
Names and Identifiers
-
- 2,2-diacetyl-indane
- 1-(2-acetyl-1,3-dihydroinden-2-yl)ethanone
- 2,2-Diacetylindan
- 58920-75-5
- 1,1'-(2,3-Dihydro-1H-indene-2,2-diyl)di(ethan-1-one)
- SCHEMBL8078233
- 1,1'-(2,3-Dihydro-1H-indene-2,2-diyl)diethanone
- DB-072543
- DTXSID10452576
-
- Inchi: 1S/C13H14O2/c1-9(14)13(10(2)15)7-11-5-3-4-6-12(11)8-13/h3-6H,7-8H2,1-2H3
- InChI Key: JFHYFJPAWPUMKE-UHFFFAOYSA-N
- SMILES: O=C(C)C1(C(C)=O)CC2C=CC=CC=2C1
Computed Properties
- Exact Mass: 202.09942
- Monoisotopic Mass: 202.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
2,2-diacetyl-indane Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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